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Compound of Interest

4-Bromo-3-0x0-n-
Compound Name: ]
phenylbutanamide

Cat. No.: B072104

Application Notes and Protocols for 4-Bromo-3-
oxo-n-phenylbutanamide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
disposal of 4-Bromo-3-oxo-n-phenylbutanamide (CAS No. 1205-74-9). Adherence to these
guidelines is crucial to ensure personnel safety and minimize environmental impact.

Compound Information

Chemical Name: 4-Bromo-3-oxo-N-phenylbutanamide Synonyms: 4-Bromoacetoacetanilide,
gamma-Bromoacetoacetanilide, omega-Bromoacetoacetanilide, 4-Bromo-3-oxobutyranilide[1]
Appearance: Colorless or slightly yellow crystal[2]

Physicochemical Properties:
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Property Value

Molecular Formula C10H10BrNO2[1][3]

Molecular Weight 256.1 g/mol [4]

Density 1.544 g/lem3[2][3][4]

Boiling Point 437.3°C at 760 mmHg[2][3][4]

Flash Point 218.3°C[2][3][4]

Vapor Pressure 7.55E-08 mmHg at 25°C[2][3]

Solubility Soluble in alcohols, ethers, and chloroform[2]

Hazard Identification and Safety Precautions

4-Bromo-3-oxo-n-phenylbutanamide is an organic compound that can be irritating to the
eyes, skin, and respiratory tract.[2] It is essential to handle this compound with appropriate
safety measures in a well-ventilated area or under a chemical fume hood.[5][6]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[6]

» Skin Protection: Wear appropriate protective gloves (chemical impermeable) and clothing to
prevent skin exposure.[5][6] Gloves must be inspected prior to use and disposed of in
accordance with applicable laws and good laboratory practices.[3]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[6] A full-face respirator
should be used if irritation or other symptoms are experienced.[5]

Protocols for Safe Handling and Use

Protocol 1: General Handling and Weighing
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e Preparation:
o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.
o Verify that an eyewash station and safety shower are readily accessible.[6]
o Don all required PPE as outlined in Section 2.
e Handling:
o Handle in a well-ventilated place.[5]
o Avoid contact with skin and eyes.[3][5]
o Avoid the formation of dust and aerosols.[3][5]
o Use non-sparking tools to prevent fire caused by electrostatic discharge.[5]
» Weighing:
o Perform all weighing operations within a chemical fume hood or a balance enclosure.
o Use a clean, tared container for weighing.

o Transfer the weighed compound directly to the reaction vessel or a suitable secondary
container.

e Post-Handling:
o Wash hands thoroughly after handling.[3]
o Clean any spills immediately according to the accidental release protocol (Section 5).

o Store the compound in a tightly closed container in a dry, cool, and well-ventilated place,
away from incompatible materials such as strong acids and strong oxidizing agents.[5][6]

Emergency Procedures

First Aid Measures:
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« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[3][5] Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the
chemical.[5]

» In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap
and plenty of water. Consult a physician.[3][5]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[6]

 |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[5]

Fire-Fighting Measures:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[5]
Accidental Release and Disposal Protocols
Protocol 2: Accidental Release Measures
» Immediate Actions:

o Evacuate personnel from the affected area.

o Ensure adequate ventilation.

o Remove all sources of ignition.[5]

o Wear appropriate PPE as described in Section 2.

e Containment and Clean-up:
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[e]

Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains.[5]

[e]

For dry spills, sweep up and shovel the material. Avoid generating dust.[3]

o

Collect the spilled material and place it in a suitable, closed container for disposal.[3][5]

[¢]

Use spark-proof tools and explosion-proof equipment.[5]
Protocol 3: Waste Disposal
» Waste Collection:

o Collect all waste containing 4-Bromo-3-oxo-n-phenylbutanamide in a designated,
labeled, and closed container.

e Disposal Method:

o The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[5]

o Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[5]
o Do not discharge to sewer systems.[5]
» Contaminated Packaging:

o Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

[3][5]

o Alternatively, the packaging can be punctured to make it unusable for other purposes and
then be disposed of in a sanitary landfill.[3][5]

Workflow Diagrams
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Caption: Workflow for the safe handling and disposal of 4-Bromo-3-0xo-n-

phenylbutanamide.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b072104?utm_src=pdf-body-img
https://www.benchchem.com/product/b072104?utm_src=pdf-body
https://www.benchchem.com/product/b072104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Accidental Spill Occurs

Evacuate Area

'

Don Appropriate PPE

Contain Spill

Clean Up with Spark-Proof Tools

Collect Waste in Labeled Container

Dispose of Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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